Cas no 1548557-65-8 (6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile)

• Product Name: 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile
• CAS No: 1548557-65-8
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 6790012
• PubChem ID: 115384855
• Update Time: 2025-10-05

6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1548557-65-8
• EN300-23204841
• 6-[3-(trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile
• 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile

• Inchi： 1S/C14H12F3NO/c15-14(16,17)11-3-1-2-10(4-11)13(7-18)5-12(6-13)8-19-9-12/h1-4H,5-6,8-9H2
• InChI Key： OTKZJNBSJSKURF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(C#N)CC2(COC2)C1)(F)F

Computed Properties

• Exact Mass: 267.08709849g/mol
• Monoisotopic Mass: 267.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Additional information on 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile

Comprehensive Overview of 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS No. 1548557-65-8)

The compound 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS No. 1548557-65-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the spirocyclic framework and the trifluoromethylphenyl moiety, make it a valuable building block for the synthesis of novel pharmaceuticals and advanced materials. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the most notable aspects of 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile is its potential role in drug discovery. The spirocyclic structure is a privileged scaffold in medicinal chemistry, often associated with enhanced bioavailability and metabolic stability. Researchers have explored its utility in targeting various biological pathways, particularly those involving central nervous system (CNS) disorders and inflammatory diseases. The presence of the trifluoromethyl group further augments its pharmacological profile by improving lipophilicity and binding affinity to target proteins.

In addition to its pharmaceutical applications, 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile has found use in material science. The spirocyclic core contributes to the development of high-performance polymers and liquid crystals, which are essential for optoelectronic devices. The compound's ability to impart thermal stability and mechanical strength to materials has made it a subject of interest in the design of next-generation organic electronics and sustainable materials.

Recent trends in scientific literature highlight the growing demand for fluorinated compounds and spirocyclic architectures, both of which are embodied in this molecule. Fluorination, in particular, has become a hot topic due to its ability to modulate the physicochemical properties of organic compounds. The trifluoromethyl group in 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile exemplifies this trend, offering a balance between electronic effects and steric hindrance.

Synthetic methodologies for 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile have also evolved, with researchers focusing on green chemistry and catalytic processes to enhance efficiency and reduce environmental impact. Innovations such as flow chemistry and photocatalysis have been employed to streamline its production, addressing the need for sustainable and scalable synthetic routes.

From a commercial perspective, the compound's relevance is underscored by its inclusion in catalogs of leading chemical suppliers and research laboratories. Its CAS No. 1548557-65-8 serves as a unique identifier, facilitating procurement and regulatory compliance. The growing interest in custom synthesis and contract research has further amplified its visibility in the global market.

In conclusion, 6-[3-(Trifluoromethyl)phenyl]-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS No. 1548557-65-8) represents a versatile and impactful compound with broad applications in both life sciences and material engineering. Its structural elegance and functional diversity continue to inspire innovation, making it a focal point for researchers and industry professionals alike. As the scientific community advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in drug development and advanced materials.